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Compound of Interest

Compound Name: HTH-01-091

Cat. No.: B10861829

Get Quote

For researchers and drug development professionals, the safe handling and disposal of

chemical compounds are paramount. This guide provides essential safety and logistical

information for the proper disposal of HTH-01-091, a potent inhibitor of maternal embryonic

leucine zipper kinase (MELK). Adherence to these procedures is critical to ensure personal

safety and environmental protection.

Immediate Safety and Handling Precautions
Before disposal, it is crucial to handle HTH-01-091 with appropriate care. The substance is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling HTH-01-091. This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]
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Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation[1].

Handling:

Avoid contact with skin and eyes[1].

Prevent the formation of dust and aerosols[1].

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system[1].

Do not eat, drink, or smoke when using this product[1].

After handling, wash skin thoroughly[1].

Storage Information
Proper storage is essential to maintain the stability of HTH-01-091 and prevent accidental

release.

Form Storage Temperature Duration

Powder -20°C 3 years[2][3]

4°C 2 years[2]

In Solvent -80°C 6 months[3][4]

-20°C 1 month[3][4]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight and

sources of ignition.[1]

Step-by-Step Disposal Plan for HTH-01-091
The primary directive for the disposal of HTH-01-091 is to use an approved waste disposal

plant[1]. Do not dispose of this chemical into the environment, drains, or sewer systems[1][5].

Step 1: Segregation of Waste
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Properly segregate waste containing HTH-01-091 from other laboratory waste streams. This is

crucial for correct disposal by a licensed waste management facility.

Waste Categories:

Solid Waste: Unused or expired HTH-01-091 powder, contaminated lab supplies (e.g., weigh

boats, pipette tips, gloves).

Liquid Waste: Solutions of HTH-01-091 (e.g., in DMSO), contaminated cell culture media,

and solvents from experimental procedures.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Step 2: Waste Collection and Labeling

Solid and Liquid Waste:

Collect solid and liquid waste in separate, clearly labeled, and leak-proof containers.

The containers must be compatible with the chemical properties of HTH-01-091 and any

solvents used.

Label the containers with "Hazardous Waste," the full chemical name "HTH-01-091," and

any other components in the waste (e.g., DMSO).

Sharps Waste:

Place all contaminated sharps in a designated, puncture-resistant sharps container.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the collection and disposal of the HTH-01-
091 waste. Provide them with the Safety Data Sheet (SDS) and a full description of the waste.

Experimental Protocols and Waste Generation
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HTH-01-091 is a potent and selective MELK inhibitor with an IC50 of 10.5 nM[2][3][4][6]. It is

often used in breast cancer research[2][3][4][6]. Understanding its use in experimental settings

helps anticipate waste streams.

In Vitro Studies:

Cell-Based Assays: HTH-01-091 is used in concentrations ranging from 0 to 10 μM in cell

culture[2][3][4]. Waste will primarily consist of contaminated cell culture media, cells, and

plasticware.

Kinase Assays: Used to determine inhibitory activity against MELK and other kinases[2][3]

[4]. Waste will include buffer solutions and assay plates containing the compound.

In Vivo Studies:

Formulation: HTH-01-091 may be dissolved in solvents like DMSO and further diluted with

vehicles such as PEG300, Tween 80, or corn oil for animal administration[2][4].

Waste Generation: Waste from in vivo studies will include unused formulations,

contaminated animal bedding, and carcasses, which must be disposed of as hazardous or

biohazardous waste according to institutional guidelines.

Quantitative Data Summary

Parameter Value Reference

Chemical Formula C26H28Cl2N4O2 [1]

Molecular Weight 499.436 g/mol [1]

CAS Number 2000209-42-5 [1]

IC50 (MELK) 10.5 nM [2][3][4][6]

In Vitro Concentration 0 - 10 μM [2][3][4]

Solubility in DMSO ≥ 5 mg/mL [6]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of HTH-01-091 from laboratory use to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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